Cas no 103584-68-5 (3-G1 Glycan)

• Product Name: 3-G1 Glycan
• CAS No: 103584-68-5
• MF: C₅₆H₉₄N₄O₄₁
• MW: 1479.34778165817
• CID: 4669767
• PubChem ID: 354334956
• Update Time: 2025-05-20

3-G1 Glycan Chemical and Physical Properties

Names and Identifiers

• Galβ(1-4)GlcNAcβ(1-2)Manα(1-3)[GlcNAcβ(1-2)Manα(1-6)]Manβ(1-4)GlcNAcβ(1-4)GlcNAc-OH
• 3-G1GN2M3GN2-OH
• 103584-68-5
• CS-0620544
• DA-53666
• G-NGA2 N-Glycan
• HY-N10630
• 3-G1 Glycan

• Inchi： 1S/C56H94N4O41/c1-14(69)57-18(5-61)30(74)44(19(73)6-62)96-51-28(59-16(3)71)37(81)46(25(12-68)93-51)98-54-43(87)47(35(79)26(95-54)13-88-55-48(40(84)33(77)22(9-65)91-55)100-50-27(58-15(2)70)36(80)31(75)20(7-63)89-50)99-56-49(41(85)34(78)23(10-66)92-56)101-52-29(60-17(4)72)38(82)45(24(11-67)94-52)97-53-42(86)39(83)32(76)21(8-64)90-53/h5,18-56,62-68,73-87H,6-13H2,1-4H3,(H,57,69)(H,58,70)(H,59,71)(H,60,72)/t18-,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30+,31+,32-,33+,34+,35+,36+,37+,38+,39-,40-,41-,42+,43-,44+,45+,46+,47-,48-,49-,50-,51-,52-,53-,54-,55-,56+/m0/s1
• InChI Key： ZWQQPAMISBLNAI-ZWMKEPOGSA-N
• SMILES： O([C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)NC(C)=O)[C@@H]1[C@@H]([C@H](O[C@@H]2[C@@H](CO)O[C@H]([C@@H]([C@H]2O)NC(C)=O)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)NC(C)=O)O)O[C@H](CO[C@@H]2[C@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)NC(C)=O)[C@H]1O)O

Computed Properties

• Exact Mass: 1478.5393484g/mol
• Monoisotopic Mass: 1478.5393484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 26
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 101
• Rotatable Bond Count: 30
• Complexity: 2620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 39
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -16.2
• Topological Polar Surface Area: 708Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),

3-G1 Glycan Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：-20°C

Additional information on 3-G1 Glycan

3-G1 Glycan: A Comprehensive Overview

The compound with CAS No. 103584-68-5, commonly referred to as 3-G1 Glycan, is a significant molecule in the field of glycobiology and carbohydrate chemistry. This glycan, which belongs to the class of oligosaccharides, has garnered considerable attention due to its unique structural properties and diverse biological functions. Recent advancements in metabolomics and structural glycomics have further highlighted its role in various biological processes, making it a focal point for researchers in both academia and industry.

Structurally, 3-G1 Glycan is characterized by its linear chain of monosaccharides, primarily composed of glucose units. The glycan's specific arrangement of these units contributes to its distinct conformational flexibility and binding affinity. This flexibility is crucial for its interaction with various biological molecules, including proteins, lipids, and other glycans. Recent studies have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate the precise three-dimensional structure of this glycan, providing deeper insights into its functional properties.

One of the most intriguing aspects of 3-G1 Glycan is its role in cell-cell communication. Glycans are known to play a pivotal role in cell recognition and adhesion, and this glycan is no exception. Research has shown that 3-G1 Glycan can modulate cellular interactions by serving as a ligand for specific cell surface receptors. This property has implications in fields such as immunology, where understanding glycan-receptor interactions could lead to novel therapeutic strategies for diseases like cancer and autoimmune disorders.

In terms of synthesis, the production of 3-G1 Glycan has been optimized through advancements in enzymatic synthesis and chemical glycosylation methods. These techniques allow for the precise construction of the glycan's complex structure, ensuring high purity and consistency in large-scale production. Such advancements have made it possible to incorporate this glycan into various applications, including diagnostic tools and therapeutic agents.

The application of 3-G1 Glycan extends beyond basic research into practical uses in medicine. For instance, it has been explored as a potential component in vaccines due to its ability to elicit strong immune responses. Recent studies have demonstrated that when used as an adjuvant, this glycan can enhance the efficacy of vaccines by modulating immune cell activation pathways. This finding underscores its potential in developing next-generation vaccines against infectious diseases.

Furthermore, the study of 3-G1 Glycan has contributed significantly to our understanding of glycosylation processes at the molecular level. By examining how this glycan is synthesized and modified within cells, researchers have gained insights into the regulatory mechanisms governing glycosylation. These insights are valuable for developing therapies targeting dysregulated glycosylation pathways, which are often associated with diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-G1 Glycan, with its CAS No. 103584-68-5, represents a fascinating molecule at the intersection of chemistry and biology. Its unique properties and diverse applications continue to make it a subject of intense research interest. As our understanding of this glycan deepens through cutting-edge methodologies like single-cell glycomics and computational modeling, we can expect further breakthroughs that will advance both fundamental science and applied medicine.